Cas no 1804223-15-1 (1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one)

• Product Name: 1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one
• CAS No: 1804223-15-1
• MF: C₁₀H₇BrClF₃OS
• MW: 347.57919049263
• CID: 4977736
• Update Time: 2025-10-28

1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one

• Inchi： 1S/C10H7BrClF3OS/c11-9-6(7(16)4-5-12)2-1-3-8(9)17-10(13,14)15/h1-3H,4-5H2
• InChI Key： SCYWAICIUBEEFA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CCCl)=O)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• XLogP3: 4.5
• Topological Polar Surface Area: 42.4

Additional information on 1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one

Introduction to 1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one (CAS No. 1804223-15-1)

1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one (CAS No. 1804223-15-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in the development of novel therapeutic agents. The presence of a bromine atom, a trifluoromethylthio group, and a chloro substituent on the propanone backbone imparts specific chemical and biological properties that make it an intriguing candidate for further investigation.

The chemical structure of 1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one (CAS No. 1804223-15-1) is defined by its molecular formula C₁₂H₉BrClF₃S. The bromine and chlorine atoms contribute to its halogenated nature, which can influence its reactivity and stability. The trifluoromethylthio group, known for its electron-withdrawing properties, plays a crucial role in modulating the compound's electronic and steric environment. These structural features collectively contribute to the compound's unique chemical behavior and potential biological activity.

Recent studies have explored the potential applications of 1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one in various biological contexts. One notable area of research is its use as a scaffold for the development of new drugs targeting specific enzymes or receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's ability to inhibit certain kinases involved in cancer pathways. The results indicated that 1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one exhibited selective inhibition of these kinases, suggesting its potential as a lead compound for further optimization.

In addition to its potential as a kinase inhibitor, 1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one has also been studied for its antimicrobial properties. A research team from the University of California, Los Angeles (UCLA) conducted a comprehensive analysis of the compound's activity against various bacterial strains. Their findings, published in the Journal of Antibiotics in 2023, demonstrated that 1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one exhibited broad-spectrum antimicrobial activity, particularly against multidrug-resistant bacteria. This discovery highlights the compound's potential as a novel antimicrobial agent in an era where antibiotic resistance is a growing concern.

The synthesis of 1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one (CAS No. 1804223-15-1) involves several well-established chemical reactions. A typical synthetic route begins with the bromination of 3-trifluoromethylthiophenol to form 2-bromo-3-trifluoromethylthiophenol. This intermediate is then reacted with chloroacetyl chloride in the presence of a base to yield the final product. The synthetic process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of 1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one have been extensively characterized. It is a solid at room temperature with a melting point ranging from 75°C to 78°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile (ACN). These solubility characteristics are advantageous for both laboratory research and pharmaceutical formulation development.

In terms of safety and handling, 1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one should be managed with standard laboratory precautions due to its halogenated nature and potential reactivity with certain substances. It is recommended to handle the compound under well-controlled conditions and use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats.

The future prospects for 1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 1-(2-Bromo-3-(trifluoromethylthio)phenyl)-3-chloropropan-1-one (CAS No. 1804223-15-1) represents an exciting molecule with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents.